Cas no 27720-88-3 (Dibenzo[c,e]thiepin,5,7-dihydro-1,11-dimethyl-)

• Product name: Dibenzo[c,e]thiepin,5,7-dihydro-1,11-dimethyl-
• CAS No: 27720-88-3
• MF: C₁₆H₁₆S
• MW: 240.363243103027
• CID: 275511
• PubChem ID: 282237

Dibenzo[c,e]thiepin,5,7-dihydro-1,11-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,e]thiepin,5,7-dihydro-1,11-dimethyl-
• 1,11-dimethyl-5,7-dihydrobenzo[d][2]benzothiepine
• (+-)-1,11-Dimethyl-5,7-dihydro-dibenzo< c,e> thiepin
• (+-)-4',1''-Dimethyl-2,7-dihydro-3,4,5,6-dibenzothiepin
• (+-)-4',1'-Dimethyl-2,7-dihydro-3,4,5,6-dibenzothiepin
• 1,11-Dimethyl-5,7-dihydrodibenz< c,e> thiepin
• 1,11-dimethyl-5,7-dihydro-dibenzo[c,e]thiepine
• 1,11-Dimethyl-5,7-dihydrodibenzo[c,E]thiepine
• 1,11-dimethyl-5,7-dihydro-dibenzo< c,e&
• AC1L5W0Y
• AC1Q7G5V
• AG-J-74534
• AR-1B4304
• CTK4G0174
• KST-1B2620
• NSC135433
• NKZODJXFMWXHNM-UHFFFAOYSA-N
• NSC-135433
• AKOS024329130
• Dibenzo[c,e]thiepin, 5,7-dihydro-1,11-dimethyl-
• Dibenzo[c, 5,7-dihydro-1,11-dimethyl-
• 1,11-Dimethyl-5,7-dihydrodibenzo[c,E]thiepine #
• 27720-88-3
• DTXSID30300227

• Inchi： InChI=1S/C16H16S/c1-11-5-3-7-13-9-17-10-14-8-4-6-12(2)16(14)15(11)13/h3-8H,9-10H2,1-2H3
• InChI Key： NKZODJXFMWXHNM-UHFFFAOYSA-N
• SMILES： CC1=CC=CC2=C1C1=C(C)C=CC=C1CSC2

Computed Properties

• Exact Mass: 240.09738
• Monoisotopic Mass: 240.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0
• LogP: 4.71720